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Compound of Interest

Cyclopentyl-pyridin-4-ylmethyl-
Compound Name:
amine

cat. No.: B1298506

Disclaimer: This document provides a comprehensive overview of safety and handling
precautions for Cyclopentyl-pyridin-4-ylmethyl-amine. As specific toxicological and safety
data for this compound are not readily available, this guide is based on information from
structurally similar compounds, including various pyridine and amine derivatives. All procedures
should be conducted with the utmost caution in a controlled laboratory environment by trained
professionals.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for Cyclopentyl-pyridin-4-ylmethyl-amine is not
available, based on analogous compounds, it is prudent to consider it as potentially hazardous.
The following classifications are based on data for structurally related molecules.

Potential GHS Hazard Classifications:
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Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
o H302: Harmful if
Acute Toxicity, ]
oral Category 4 frastructure Warning swallowed.[1][2]
ra
[3]
H314: Causes
severe skin
Skin
] o ) ] burns and eye
Corrosion/Irritatio  Category 1B/2 corrosive Danger/Warning
damage.[2][3]/
n
H315: Causes
skin irritation.[1]
H318: Causes
Serious Eye serious eye
Damage/Eye Category 1/2A corrosive Danger/Warning damage. / H319:
Irritation Causes serious
eye irritation.[1]
Specific target H335: May
organ toxicity — Category 3 frastructure Warning cause respiratory

single exposure

irritation.[1]

Physical and Chemical Properties

Detailed physical and chemical properties for Cyclopentyl-pyridin-4-ylmethyl-amine are not

published. The table below presents data for related compounds to provide an estimation.
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(Cyclopropylmethyl) . .
. . 4-Cyclopentylpiperazin-1-
Property ((pyridin-4-yl)methyl)amine .
j amine[3]
hydrochloride[1]
Molecular Formula C10H15CIN2 C9H19N3
Molecular Weight 198.69 g/mol 169.27 g/mol
Appearance Not specified Not specified
Boiling Point Not specified Not specified
Melting Point Not specified Not specified
Solubility Not specified Not specified

Safe Handling and Storage
Engineering Controls

Proper engineering controls are crucial to minimize exposure.

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.[4][5][6]

o Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[4][7]

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when handling this compound.
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PPE Type

Specification

Eye and Face Protection

Chemical safety goggles or a face shield (in
compliance with OSHA's 29 CFR 1910.133 or
European Standard EN166).[4][7]

Skin Protection

Chemical-resistant gloves (e.g., nitrile,
neoprene).[4] Protective clothing, including a lab
coat or chemical-resistant suit, is required to

prevent skin contact.[4]

Respiratory Protection

If working outside a fume hood or if aerosols
may be generated, a NIOSH-approved
respirator with an appropriate cartridge for

organic vapors should be used.[4][5]

Handling Procedures

Storage

Wash hands thoroughly after handling.[4][8]

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[8]

Keep away from ignition sources such as open flames, hot surfaces, and sparks.[9]

Use non-sparking tools and take precautionary measures against static discharge.[8][9]

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][10]

o Keep away from incompatible substances such as strong oxidizing agents.[4]

Emergency Procedures
First-Aid Measures

Immediate medical attention is crucial in case of exposure.
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[4][5]

Immediately flush the skin with plenty of water
. for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention.[4][8]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4][8]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and give

Ingestion 2-4 cupfuls of water or milk. Never give anything
by mouth to an unconscious person. Seek

immediate medical attention.[4][8]

Accidental Release Measures

o Spill Cleanup: Evacuate the area and ensure adequate ventilation. Remove all sources of
ignition.[5] Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[4] Do not use combustible materials like sawdust.[4] Collect the absorbed
material into a suitable container for disposal.

Experimental Protocols

While specific experimental protocols involving Cyclopentyl-pyridin-4-ylmethyl-amine are not
available, the following general guidelines for handling amine and pyridine compounds should
be followed.

General Protocol for Handling Amine and Pyridine Derivatives:
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» Preparation: Before starting any experiment, ensure all necessary PPE is worn correctly. The
work area, typically a fume hood, should be clean and uncluttered.

e Reagent Handling:
o Use a clean, dry syringe or cannula for transferring the liquid amine.

o If the compound is a solid, use a spatula in a glove box or under a gentle stream of inert
gas to minimize inhalation risk.

o Avoid direct contact and inhalation.
e Reaction Setup:
o Set up the reaction in a fume hood.
o Ensure all glassware is properly clamped and secured.
o If the reaction is exothermic, have a cooling bath ready.
» Post-Reaction:
o Quench the reaction carefully, especially if reactive reagents were used.
o Follow appropriate work-up procedures.

o Waste Disposal: Dispose of all chemical waste in properly labeled containers according to
institutional and local regulations.

Visualizations

The following diagrams illustrate key safety and handling workflows.
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Safe Handling Workflow

Preparation:
- Wear full PPE
- Work in fume hood

l

Reagent Transfer:
- Use syringe/cannula for liquids
- Use spatula in glove box for solids

l

Reaction Setup:
- Secure glassware
- Prepare for exotherms

l

Post-Reaction:
- Careful quenching
- Follow work-up procedures

l

Waste Disposal:
- Use labeled containers
- Follow regulations

Click to download full resolution via product page

Caption: A workflow for the safe handling of Cyclopentyl-pyridin-4-ylmethyl-amine.
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Emergency Response Protocol

Ingestion:
- Do NOT induce vomiting
- Rinse mouth, drink water
- Seek immediate medical help

A

Eye Contact:
P+ - Flush with water for 15 min
- Seek medical help

Exposure Event

Skin Contact:
- Flush with water for 15 min
- Remove contaminated clothing

Inhalation:
P - Move to fresh air
- Seek medical help

Click to download full resolution via product page

Caption: Emergency first-aid procedures for exposure to Cyclopentyl-pyridin-4-ylmethyl-
amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. (Cyclopropylmethyl)((pyridin-4-yl)methyl)amine hydrochloride | CLOH15CIN2 | CID
167733766 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. echemi.com [echemi.com]

3. 4-Cyclopentylpiperazin-1-amine | C9H19N3 | CID 1512485 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
5. fishersci.com [fishersci.com]

6. kishida.co.jp [kishida.co.jp]

7. geneseo.edu [geneseo.edu]

8. kishida.co.jp [kishida.co.jp]

9. sigmaaldrich.com [sigmaaldrich.com]

10. static.cymitquimica.com [static.cymitquimica.com]

To cite this document: BenchChem. [Cyclopentyl-pyridin-4-ylmethyl-amine: A Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298506#cyclopentyl-pyridin-4-ylmethyl-amine-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

